Cas no 1803724-77-7 (Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate)
Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate
-
- Inchi: 1S/C14H19ClO3/c1-3-17-12-7-8-13(14(16)18-4-2)11(10-12)6-5-9-15/h7-8,10H,3-6,9H2,1-2H3
- InChI Key: TVXJFSLDZPYREO-UHFFFAOYSA-N
- SMILES: ClCCCC1C=C(C=CC=1C(=O)OCC)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 245
- XLogP3: 3.7
- Topological Polar Surface Area: 35.5
Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015003427-250mg |
Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate |
1803724-77-7 | 97% | 250mg |
499.20 USD | 2021-06-21 | |
| Alichem | A015003427-500mg |
Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate |
1803724-77-7 | 97% | 500mg |
823.15 USD | 2021-06-21 | |
| Alichem | A015003427-1g |
Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate |
1803724-77-7 | 97% | 1g |
1,475.10 USD | 2021-06-21 |
Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate
Recent Advances in the Study of Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate (CAS: 1803724-77-7)
Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate (CAS: 1803724-77-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in pharmaceutical development.
A study published in the Journal of Medicinal Chemistry (2023) highlighted the role of Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate as a precursor in the synthesis of small-molecule inhibitors targeting specific protein kinases involved in inflammatory pathways. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory effects on key inflammatory mediators, suggesting its utility in developing new anti-inflammatory drugs. The study also provided detailed insights into the compound's mechanism of action, which involves modulation of NF-κB signaling pathways.
Another significant development was reported in a recent patent application (WO2023056321A1), where Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate was utilized as a building block for the creation of novel anticancer agents. The patent describes a series of structurally modified derivatives that showed promising activity against various cancer cell lines, including those resistant to conventional chemotherapy. Particularly noteworthy was the compound's ability to induce apoptosis in cancer cells while showing minimal toxicity to normal cells, indicating a favorable therapeutic window.
From a synthetic chemistry perspective, advancements have been made in the production and purification of Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate. A 2024 study in Organic Process Research & Development presented an optimized synthetic route that improves yield and reduces byproduct formation. The new methodology employs green chemistry principles, reducing the environmental impact of the synthesis process while maintaining high purity standards required for pharmaceutical applications.
Pharmacokinetic studies of Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate derivatives have also progressed significantly. Recent preclinical investigations have provided valuable data on the absorption, distribution, metabolism, and excretion (ADME) profiles of these compounds. These findings are crucial for understanding their potential as drug candidates and for guiding further structural modifications to optimize their pharmacological properties.
Looking forward, research on Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate and its derivatives continues to expand. Current investigations are exploring its potential in addressing unmet medical needs, particularly in the treatment of chronic inflammatory diseases and certain types of cancer. The compound's versatility as a chemical scaffold makes it a valuable asset in drug discovery programs, and future studies are expected to uncover additional therapeutic applications.
1803724-77-7 (Ethyl 2-(3-chloropropyl)-4-ethoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)